Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate and its derivatives are synthesized using various chemical reactions and characterized through different spectroscopic methods. The studies often involve the confirmation of molecular structure using techniques like X-ray diffraction, LCMS, NMR, and IR spectroscopy. For instance, a study by Sanjeevarayappa et al. (2015) reports the synthesis and characterization of a related compound, highlighting its crystallization and molecular interactions (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Biological Evaluation
Some derivatives of Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate have been evaluated for their biological activities, including antibacterial and anthelmintic properties. The compound synthesized by Sanjeevarayappa et al. exhibited moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
Role as an Intermediate in Synthesis
These compounds often serve as important intermediates in the synthesis of more complex biologically active molecules. Liu Ya-hu (2010) described the synthesis of a tert-butyl piperazine derivative that is significant for the creation of benzimidazole compounds with biological relevance (Liu Ya-hu, 2010).
Structural Analysis
Extensive structural analysis is a common theme in research involving Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate derivatives. Mamat et al. (2012) reported the crystal and molecular structure of a related compound, providing detailed insights into bond lengths and angles, and highlighting the typicality of such structures (Mamat, Flemming, & Köckerling, 2012).
Anticorrosive Properties
In a more applied context, Praveen et al. (2021) investigated the anticorrosive behavior of a tert-butyl piperazine derivative, demonstrating its efficacy in protecting carbon steel in corrosive environments (Praveen, Prasanna, Mallikarjuna, Jagadeesh, Hebbar, & Rashmi, 2021).
Mechanism of Action
Target of Action
The primary targets of “Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate” are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies could provide insights into these aspects.
Result of Action
The molecular and cellular effects of “Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate” are yet to be determined . These effects can be studied once the targets and mode of action are known.
properties
IUPAC Name |
tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21BrN2O3/c1-16(2,3)22-15(21)19-10-8-18(9-11-19)14(20)12-4-6-13(17)7-5-12/h4-7H,8-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKZRMPOYXDWHSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21BrN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70590807 |
Source
|
| Record name | tert-Butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate | |
CAS RN |
867333-30-0 |
Source
|
| Record name | 1,1-Dimethylethyl 4-(4-bromobenzoyl)-1-piperazinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=867333-30-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 4-(4-bromobenzoyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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